Cas no 95399-28-3 (3-2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethyl-1H-indole)

• Product Name: 3-2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethyl-1H-indole
• CAS No: 95399-28-3
• MF: C₁₆H₁₈N₂
• MW: 238.327523708344
• MDL: MFCD02223273
• CID: 799432
• PubChem ID: 774193
• Update Time: 2025-08-04

3-2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,3-[2-(2,5-dimethyl-1H-pyrrol-1-yl)ethyl]-
• 3-[2-(2,5-DIMETHYL-1H-PYRROL-1-YL)ETHYL]-1H-INDOLE
• 3-[2-(2,5-dimethylpyrrol-1-yl)ethyl]-1H-indole
• 3-[2-(2,5-Dimethyl-pyrrol-1-yl)-ethyl]-1H-indole
• SR-01000585296-1
• CS-0316802
• 95399-28-3
• FT-0679266
• HMS1367G15
• AKOS000101335
• 3-(2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethyl)-1H-indole
• CCG-200561
• BRD-K70846960-001-01-2
• MFCD02223273
• DTXSID10354460
• Bionet2_001203
• 3R-0811
• SR-01000585296
• 3-(2-(2,5-dimethylpyrrol-1-yl)ethyl)-1H-indole
• STK500546
• ALBB-006842
• 3-2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethyl-1H-indole

• MDL： MFCD02223273
• Inchi： 1S/C16H18N2/c1-12-7-8-13(2)18(12)10-9-14-11-17-16-6-4-3-5-15(14)16/h3-8,11,17H,9-10H2,1-2H3
• InChI Key： DVRSFBAQFCZILZ-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC=C1C)CCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 238.14700
• Monoisotopic Mass: 238.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.7Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 441.7°C at 760 mmHg
• Flash Point: 220.9°C
• Refractive Index: 1.605
• PSA: 20.72000
• LogP: 3.82890

3-2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethyl-1H-indole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethyl-1H-indole

Introduction to Compound with CAS No. 95399-28-3 and Product Name: 3-2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethyl-1H-indole

The compound with the CAS number 95399-28-3 and the product name 3-2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethyl-1H-indole represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various therapeutic areas. The molecular structure of this compound incorporates a 2,5-Dimethyl-1H-pyrrol-1-yl moiety and an ethyl side chain attached to an indole core, which contributes to its distinctive chemical behavior and biological activity.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, particularly for their role in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. The presence of the 2,5-Dimethyl-1H-pyrrol-1-yl group in this compound enhances its ability to interact with specific biological targets, making it a promising candidate for drug development. The ethyl side chain further influences the compound's pharmacokinetic properties, potentially improving its solubility and bioavailability.

One of the most intriguing aspects of this compound is its potential as a scaffold for the development of novel therapeutic agents. Researchers have been exploring its efficacy in preclinical models for conditions such as Alzheimer's disease, where it has shown promise in reducing amyloid-beta aggregation and mitigating neuroinflammation. The indole core is particularly noteworthy for its ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug delivery.

The synthesis of 3-2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethyl-1H-indole involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only enhance the synthetic pathway but also improve the overall quality of the final product.

In terms of pharmacological activity, preliminary studies indicate that this compound exhibits significant inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, it has demonstrated potential in inhibiting cyclin-dependent kinases (CDKs), which are crucial regulators of cell cycle progression. Additionally, its interaction with other targets such as microsomal prostaglandin E synthase 1 (mPGES) suggests its utility in managing pain and inflammation.

The structural diversity offered by the 2,5-Dimethyl-1H-pyrrol-1-yl group allows for further modifications that can fine-tune its biological activity. By varying substituents on this moiety, researchers can explore different pharmacophores that may enhance potency or selectivity. This flexibility makes 3-2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethyl-1H-indole a valuable tool for medicinal chemists seeking to develop next-generation therapeutics.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. These simulations have provided insights into key binding pockets and hydrogen bonding networks that contribute to its efficacy. Such findings are crucial for designing derivatives with improved pharmacological profiles.

The growing interest in natural product-inspired scaffolds has also influenced the development of this compound. By integrating structural elements reminiscent of bioactive natural products into synthetic molecules, researchers aim to harness nature's own pharmacological wisdom. The indole scaffold is particularly relevant here, given its prevalence in bioactive compounds isolated from plants and microorganisms.

Future directions in research may include exploring the compound's potential in combination therapies. By pairing it with other agents that target different aspects of a disease pathway, researchers could develop synergistic treatments that offer enhanced therapeutic benefits. Additionally, investigating its role in drug repurposing could uncover new uses for existing medications or identify novel indications for this promising compound.

In conclusion,3-2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethyl-1H-indole represents a significant advancement in chemical pharmaceutical research due to its unique structure and multifaceted biological activities. Its potential applications span multiple therapeutic areas, making it a valuable asset for ongoing drug development efforts. As research continues to uncover new insights into its mechanisms of action and pharmacological properties,this compound is poised to play an increasingly important role in addressing some of today's most challenging medical conditions.